Cas no 62370-08-5 (Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester)

• Product Name: Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester
• CAS No: 62370-08-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD06204248
• CID: 447618
• PubChem ID: 13581278
• Update Time: 2025-10-22

Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester
• methyl 4-[(2-methylpropan-2-yl)oxy]benzoate
• Methyl 4-tert-butoxybenzoate
• SCHEMBL2733809
• 62370-08-5
• SY298991
• DTXSID10544288
• AKOS002392982
• D84551
• MFCD06204248
• METHYL 4-(TERT-BUTOXY)BENZOATE

• MDL： MFCD06204248
• Inchi： 1S/C12H16O3/c1-12(2,3)15-10-7-5-9(6-8-10)11(13)14-4/h5-8H,1-4H3
• InChI Key： KUFWTSNZJDTHQD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester

Comprehensive Guide to Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester (CAS No. 62370-08-5)

Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester (CAS No. 62370-08-5) is a specialized organic compound widely used in the chemical and pharmaceutical industries. This ester derivative of benzoic acid is known for its unique properties, making it valuable in various applications. With the growing interest in sustainable chemicals and green synthesis, researchers are increasingly exploring the potential of this compound in eco-friendly processes.

The molecular structure of Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester includes a tert-butoxy group, which enhances its stability and solubility in organic solvents. This characteristic makes it a preferred choice for applications in flavor and fragrance formulations, as well as in the synthesis of pharmaceutical intermediates. Recent studies highlight its role in the development of bio-based materials, aligning with the global shift toward renewable resources.

One of the most searched questions about Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester is its safety profile and regulatory status. Unlike some hazardous compounds, this ester is classified as a low-risk chemical under standard handling conditions. However, proper laboratory safety protocols should always be followed to minimize exposure. The compound is not listed under restricted or controlled substance regulations, making it accessible for research and industrial use.

In the context of market trends, the demand for Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester is rising due to its versatility. Industries such as cosmetics, food additives, and agrochemicals are leveraging its properties to innovate new products. For instance, its mild aromatic profile makes it suitable for use in personal care formulations, where consumers prioritize mild and non-irritating ingredients.

From a synthetic chemistry perspective, Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester serves as a key intermediate in multi-step organic reactions. Its tert-butoxy group can act as a protecting group in peptide synthesis, a technique widely used in drug discovery. Researchers are also investigating its potential in catalysis and polymer chemistry, where its stability under various conditions offers distinct advantages.

Environmental considerations are another hot topic surrounding this compound. With increasing scrutiny on chemical sustainability, manufacturers are exploring greener production methods for Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester. Innovations such as enzymatic esterification and solvent-free synthesis are gaining traction, reducing the ecological footprint of its production.

For those sourcing Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester, quality and purity are critical factors. Reputable suppliers provide analytical certificates (e.g., GC-MS and HPLC data) to ensure compliance with industry standards. Storage recommendations typically include keeping the compound in a cool, dry place away from strong oxidizers to maintain its integrity over time.

In summary, Benzoic acid, 4-(1,1-dimethylethoxy)-, methyl ester (CAS No. 62370-08-5) is a versatile and industrially relevant compound with expanding applications. Its role in green chemistry, pharmaceuticals, and consumer products underscores its importance in modern science. As research continues to uncover new uses, this compound is poised to remain a key player in the chemical landscape.